Cas no 15535-99-6 (2-(4-aminophenyl)-2-oxoacetic acid)

• Product Name: 2-(4-aminophenyl)-2-oxoacetic acid
• CAS No: 15535-99-6
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD02181044
• CID: 121045
• PubChem ID: 5086448
• Update Time: 2025-04-18

2-(4-aminophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-amino-a-oxo-
• 4-AMINOBENZENE-(2'-OXOACETIC ACID)
• (4-Amino-phenyl)-ethyliden-malonsaeure-dinitril
• (4-amino-phenyl)-glyoxylic acid
• (4-Amino-phenyl)-glyoxylsaeure
• 2-(1-(4-aminophenyl)ethylidene)malononitrile
• 4-Amino-benzoylameisensaeure
• AC1NS5CV
• benzylidenemalononitrile (BMN) deriv. 37
• CHEMBL77280
• KB-166479
• 2-(4-aminophenyl)-2-oxoacetic acid
• EN300-2515425
• AKOS006278816
• SCHEMBL4592053
• 4-AMINOBENZENE-(2/'-OXOACETIC ACID)
• 15535-99-6

• MDL： MFCD02181044
• Inchi： 1S/C8H7NO3/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4H,9H2,(H,11,12)
• InChI Key： ZNTIQRYMOADNDC-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 165.04261
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.401
• Boiling Point: 363°Cat760mmHg
• Flash Point: 173.3°C
• Refractive Index: 1.632
• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives